Cas no 1361529-63-6 (3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361529-63-6
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968324
• Update Time: 2025-05-21

3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-12-10(15)4-7(5-17-12)6-2-8(13)11(16)9(14)3-6/h2-5H,1H3
• InChI Key： FKSODVCWYNRUBH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=C(C=1)Cl)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine

3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine

The compound 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361529-63-6) is a highly specialized organic chemical with a complex molecular structure. This pyridine derivative has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals due to its unique properties and potential applications. The molecule consists of a pyridine ring substituted with a chlorine atom at position 3, a methoxy group at position 2, and a trichlorophenyl group at position 5. These substituents contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of multiple halogen atoms in this compound enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that such compounds can exhibit potent anti-inflammatory and anticancer properties. The trichlorophenyl group is particularly significant as it imparts strong electron-withdrawing effects, which can modulate the compound's reactivity and selectivity in biological systems.

In the agricultural sector, 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine has shown potential as a novel herbicide. Field trials conducted by leading agrochemical companies have indicated that this compound can effectively inhibit the growth of invasive plant species without causing significant harm to crops or the environment. Its selective toxicity towards weeds is attributed to its ability to interfere with specific enzymatic pathways that are critical for plant growth.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. A study published in *Organic Process Research & Development* detailed an optimized synthesis route that employs a combination of nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. This approach not only improves yield but also reduces the environmental footprint of the manufacturing process.

One of the most intriguing aspects of 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine is its ability to act as a versatile scaffold for further chemical modifications. Researchers have explored the substitution of different groups on the pyridine ring to create analogs with enhanced pharmacokinetic profiles. For example, replacing the methoxy group with other electron-donating or withdrawing substituents has been shown to significantly alter the compound's solubility and permeability properties.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for ensuring its safe use. Studies conducted by environmental chemists have revealed that trichlorophenyl-containing compounds tend to accumulate in soil and water bodies due to their hydrophobic nature. However, recent advancements in bioremediation techniques have provided promising solutions for mitigating these risks.

In conclusion, 3-Chloro-2-methoxy-5-(3,4,5-trichlorophenyl)pyridine represents a cutting-edge molecule with vast potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within pharmaceuticals and agrochemicals.